Cas no 1806995-62-9 (4-Bromo-5-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride)

• Product Name: 4-Bromo-5-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride
• CAS No: 1806995-62-9
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4862577
• Update Time: 2025-10-30

4-Bromo-5-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO/c1-3-5(9)4(8(11)12)2-13-6(3)7(10)14/h2,8H,1H3
• InChI Key： WGBVJNUQXCKLIK-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(C(=O)Cl)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 4-Bromo-5-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride

Professional Introduction to 4-Bromo-5-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride (CAS No. 1806995-62-9)

4-Bromo-5-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, with its unique structural and functional attributes, plays a crucial role in the synthesis of various bioactive molecules. The presence of multiple reactive sites, including a carbonyl chloride group and halogen substituents, makes it an invaluable intermediate in the development of novel therapeutic agents.

The chemical structure of 4-Bromo-5-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride consists of a pyridine core substituted with a bromine atom at the 4-position, a difluoromethyl group at the 5-position, and a methyl group at the 3-position. The most notable feature is the carbonyl chloride functionality at the 2-position, which is highly reactive and facilitates various coupling reactions. This reactivity has made it a preferred choice for medicinal chemists seeking to construct complex molecular architectures.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorinated moieties into drug candidates. The difluoromethyl group, in particular, has been extensively studied due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The compound under discussion serves as an excellent precursor for synthesizing molecules with these desirable characteristics.

The synthesis of 4-Bromo-5-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride typically involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the bromination of a pyridine derivative followed by functionalization with a difluoromethyl group and subsequent introduction of the carbonyl chloride moiety. These steps showcase the compound's versatility as a building block in organic synthesis.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and mechanistic pathways involving this compound. Molecular modeling studies have revealed that the presence of both bromine and difluoromethyl groups enhances electrophilic aromatic substitution reactions, making it an ideal candidate for constructing heterocyclic scaffolds. Such insights have guided the development of novel synthetic strategies that leverage these electronic effects.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in drug discovery. For instance, it has been utilized in the synthesis of kinase inhibitors, which are critical targets in oncology research. The ability to introduce fluorinated groups at specific positions allows for fine-tuning of biological activity, leading to more effective therapeutic agents. Several preclinical studies have demonstrated promising results using derivatives of this compound as lead candidates.

In addition to its role in pharmaceutical applications, 4-Bromo-5-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride has found utility in materials science and agrochemical research. Its unique structural features make it suitable for designing advanced materials with tailored properties. Furthermore, its reactivity with various nucleophiles has been exploited in the development of novel agrochemicals that offer enhanced efficacy and environmental compatibility.

The demand for high-purity compounds like 4-Bromo-5-(difluoromethyl)-3-methylpyridine-2-carbonyl chloride has increased significantly as research efforts continue to evolve. Manufacturers specializing in fine chemicals have developed robust synthetic routes to ensure consistent quality and supply. These advancements have enabled researchers to explore new frontiers in medicinal chemistry without being hindered by limitations in starting material availability.

The future prospects for this compound are promising, with ongoing research focusing on expanding its applications and optimizing its synthetic pathways. Innovations such as flow chemistry and continuous manufacturing are expected to further enhance its accessibility and scalability. As our understanding of its reactivity and functionalization potential deepens, new opportunities for its use in drug discovery and beyond are likely to emerge.